Cas no 7136-72-3 (Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI))

Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI) structure
7136-72-3 structure
Product name:Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI)
CAS No:7136-72-3
MF:C9H13NO
MW:151.205622434616
CID:976306
PubChem ID:23271155

Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI)
    • SCHEMBL26723871
    • 1-(4-Isopropyl-1H-pyrrol-2-yl)ethanone
    • 7136-72-3
    • KETONE, 4-ISOPROPYLPYRROL-2-YL METHYL
    • DB-287854
    • Inchi: InChI=1S/C9H13NO/c1-6(2)8-4-9(7(3)11)10-5-8/h4-6,10H,1-3H3
    • InChI Key: VBQSHJWBZGCSEX-UHFFFAOYSA-N
    • SMILES: CC(C)C1=CNC(=C1)C(=O)C

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9Ų
  • XLogP3: 1.9

Recommend Articles

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司